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Compound of Interest

Compound Name:
2,4,4'-Trichloro-1,1'-biphenyl-

13C12

Cat. No.: B13850002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,4,4'-Trichloro-1,1'-biphenyl-¹³C₁₂ (¹³C₁₂-PCB-28), a stable isotope-labeled

internal standard crucial for the accurate quantification of polychlorinated biphenyls (PCBs) in

environmental and biological matrices.

Chemical Identity and Physical Properties
2,4,4'-Trichloro-1,1'-biphenyl-¹³C₁₂ is a synthetic organochlorine compound where all twelve

carbon atoms of the biphenyl backbone are the ¹³C isotope. This isotopic labeling makes it an

ideal internal standard for isotope dilution mass spectrometry, as it is chemically identical to its

unlabeled counterpart but distinguishable by its higher mass. Polychlorinated biphenyls (PCBs)

are a class of persistent organic pollutants, and accurate measurement of specific congeners

like 2,4,4'-trichlorobiphenyl (PCB-28) is essential for toxicological and environmental

monitoring.[1][2][3]

Table 1: General Chemical Properties
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Property Value Source

Chemical Name
2,4,4'-Trichloro-1,1'-biphenyl-

¹³C₁₂
-

Synonyms
¹³C₁₂-PCB 28, 2,4,4'-

Trichlorobiphenyl-¹³C₁₂
[4]

Molecular Formula ¹³C₁₂H₇Cl₃ [4]

Molecular Weight 269.46 g/mol [4]

CAS Number (Labeled) 208263-76-7 [4]

CAS Number (Unlabeled) 7012-37-5 [4]

Chemical Purity Typically ≥99% [4]

Form
Commonly supplied as a

solution in nonane
[4]

Table 2: Physicochemical Properties

Note: Experimentally determined physicochemical data for the ¹³C₁₂-labeled compound are not

readily available in the literature. The data presented below are for the unlabeled 2,4,4'-

trichlorobiphenyl and are expected to be very similar for the labeled analog.

Property Value Source

Melting Point 99.2 °C [5]

Boiling Point 334.36 °C (estimated) [6][7]

Water Solubility 116 µg/L at 25 °C [7]

logP (Octanol-Water Partition

Coefficient)
5.7 (predicted) [8]

Vapor Pressure Data not readily available -

Appearance (unlabeled) Off-white solid [9]
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Experimental Protocols
The primary application of 2,4,4'-Trichloro-1,1'-biphenyl-¹³C₁₂ is as an internal standard in the

analysis of PCB congeners by isotope dilution high-resolution gas chromatography/high-

resolution mass spectrometry (HRGC/HRMS), particularly following methodologies like the U.S.

Environmental Protection Agency (EPA) Method 1668.[10][11]

General Workflow for PCB Analysis using EPA Method
1668
This method is designed for the determination of chlorinated biphenyl congeners in various

environmental matrices such as water, soil, sediment, biosolids, and tissue.[10][11]

Experimental Workflow for Sample Analysis using EPA Method 1668
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Sample Preparation

Extract Cleanup

Instrumental Analysis

Data Processing

1. Sample Collection
(Water, Soil, Tissue, etc.)

2. Spiking with
¹³C₁₂-PCB-28 Internal Standard

Addition of known amount of labeled standard

3. Extraction
(e.g., Soxhlet, LLE)

Isolation of analytes from matrix

4. Cleanup
(e.g., Acid wash, GPC, Silica Gel)

Removal of interferences

5. Concentration

Volume reduction

6. HRGC/HRMS Analysis

Injection into GC-MS

7. Quantification
(Isotope Dilution)

Measurement of native and labeled PCBs

8. Data Analysis and Reporting

Calculation of concentrations
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Hydroxylated Metabolites
(OH-PCBs)

Phase II Metabolism
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Excretion
(e.g., Glucuronides, Sulfates)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13850002?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13850002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

